(2-Ethoxynaphthalen-1-yl)(4-(thiophen-3-yl)piperidin-1-yl)methanone

• IUPAC Name: (2-ethoxynaphthalen-1-yl)-(4-thiophen-3-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C22H23NO2S/c1-2-25-20-8-7-17-5-3-4-6-19(17)21(20)22(24)23-12-9-16(10-13-23)18-11-14-26-15-18/h3-8,11,14-16H,2,9-10,12-13H2,1H3
• InChI Key: YAQAYMSCHLPFDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N3CCC(CC3)C4=CSC=C4
• Molecular Formula: C22H23NO2S
• Molecular Weight: 365.5 g/mol

Description

(2-Ethoxynaphthalen-1-yl)(4-(thiophen-3-yl)piperidin-1-yl)methanone, also known as ETPM, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. ETPM is a synthetic compound that was first synthesized by researchers in the early 2000s. Since then, it has been studied extensively for its potential use in various fields of research.

Scientific Research Applications

High-Performance Liquid Chromatography (HPLC)

The utilization of certain naphthalene derivatives as fluorogenic labeling reagents for the HPLC of biologically important thiols, such as glutathione and cysteine, has been investigated. These compounds react selectively and rapidly with thiols to give fluorescent adducts that can be separated by reversed-phase HPLC and detected fluorometrically. This approach offers potential applications in the analysis of pharmaceutical formulations and biological samples, highlighting the compound's relevance in analytical chemistry (Gatti, Cavrini, Roveri, & Pinzauti, 1990).

Selective Estrogen Receptor Modulators (SERMs)

Research on compounds related to (2-Ethoxynaphthalen-1-yl)(4-(thiophen-3-yl)piperidin-1-yl)methanone, such as raloxifene, has demonstrated their utility as SERMs. These compounds exhibit estrogen agonist-like actions on bone tissues and serum lipids while displaying potent estrogen antagonist properties in the breast and uterus. This dual functionality makes them valuable for therapeutic applications targeting estrogen-related pathologies (Palkowitz et al., 1997).

G Protein-Coupled Receptor (GPR) Antagonists

Studies on small molecule antagonists of G protein-coupled receptors (GPRs), specifically NPBWR1 (GPR7), highlight the potential for related compounds in modulating receptor activity. The design, synthesis, and evaluation of these antagonists reveal the compound's relevance in neuropharmacology and the development of treatments for disorders associated with GPR dysregulation (Romero et al., 2012).

Sigma Receptor Ligands

Research into the sigma receptor affinity and selectivity of various naphthalene derivatives, including their effects on cell proliferation and potential as PET (Positron Emission Tomography) imaging tools, underscores the importance of these compounds in neuroscience and oncology. The identification of potent and selective sigma(1) ligands suggests applications in tumor research and therapy, as well as in the study of neurodegenerative diseases (Berardi et al., 2005).